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Compound of Interest

Compound Name: Dasatinib carbaldehyde

Cat. No.: B10854316

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of
Dasatinib carbaldehyde. As a derivative of the potent cytotoxic agent Dasatinib, it requires
stringent handling and disposal protocols to ensure the safety of laboratory personnel and
prevent environmental contamination. The following procedures are based on guidelines for
cytotoxic and antineoplastic drugs and should be implemented in conjunction with your
institution's specific environmental health and safety (EHS) protocols.

Immediate Safety Precautions

Dasatinib and its derivatives are classified as hazardous substances that may be toxic,
carcinogenic, and harmful to the unborn child.[1][2][3] Therefore, meticulous safety measures
are imperative during handling and disposal.

o Personal Protective Equipment (PPE): A comprehensive set of PPE is mandatory. This
includes a lab coat or gown, double gloves (latex or nitrile), and eye protection such as
safety glasses or goggles.[1]

« Engineering Controls: All handling of Dasatinib carbaldehyde should be conducted within a
certified chemical fume hood or a biological safety cabinet to minimize the risk of inhalation.

[1]
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» Spill Management: In case of a spill, the area should be secured immediately. Use a
cytotoxic spill kit to contain and clean the spill. All materials used for cleanup must be
disposed of as cytotoxic waste.

Chemical and Physical Properties

Understanding the properties of Dasatinib carbaldehyde is essential for safe handling and

disposal.
Property Value
Chemical Formula C21H22CIN702S[4][5]
Molecular Weight 471.96 g/mol [4][5][6]
CAS Number 2112837-79-1[4]
Appearance White to off-white powder[2]
Storage Store at -20°C for up to 3 years (powder) or at

-80°C for up to 1 year (in solvent).[6]

Step-by-Step Disposal Protocol

The required method for the disposal of Dasatinib carbaldehyde and any contaminated
materials is high-temperature incineration at a licensed hazardous waste facility.[7] Discharging
this substance into sewer systems is strictly prohibited.[7]

e Segregation at the Source: Immediately after use, all waste contaminated with Dasatinib
carbaldehyde must be segregated from general laboratory waste. This includes:

o Unused or expired Dasatinib carbaldehyde powder or solutions.
o Contaminated labware (e.g., vials, pipette tips, culture plates).
o Contaminated PPE (gloves, gowns, masks).

o Waste Categorization: Cytotoxic waste is typically categorized as "trace" or "bulk"
chemotherapy waste.[8] All materials that have come into contact with Dasatinib
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carbaldehyde are considered potentially contaminated and must be handled as hazardous

waste.[8]

o Containerization:

o Non-sharps waste: Place in a designated, leak-proof, and clearly labeled cytotoxic waste
container. These containers are often color-coded, for instance, yellow with a purple lid,
and marked with the cytotoxic symbol.[9]

o Sharps waste: Any sharps (needles, scalpels, etc.) contaminated with Dasatinib
carbaldehyde must be disposed of in a puncture-resistant sharps container specifically
designated for cytotoxic waste.[9][10]

o All waste containers should be sealed when three-quarters full to prevent spills.[8]

e Labeling and Documentation: All waste containers must be clearly labeled as "Cytotoxic
Waste" and include information about the contents as required by your institution and local
regulations. A hazardous waste consignment note must accompany the waste to its final

disposal location.[9]

o Storage and Pickup: Store sealed cytotoxic waste containers in a secure, designated area
away from general lab traffic. Arrange for pickup by your institution's EHS personnel for final
disposal.

Disposal Workflow

Step 1: Segregation

Contaminated PPE
B Step 2: Containerization

~

( Step 3: Labeling & Storage Step 4: Final Disposal
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Caption: Disposal workflow for Dasatinib carbaldehyde.

Environmental Hazards

Dasatinib is very toxic to aquatic life with long-lasting effects.[2][7] Therefore, it is critical to
prevent its release into the environment by adhering strictly to the described disposal
procedures.

Disclaimer: This information provides general guidance. Always consult your institution's
specific Safety Data Sheets (SDS) and disposal protocols for Dasatinib carbaldehyde and
other cytotoxic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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